Cas no 13656-52-5 (4,5-dichloro-2-fluorobenzene-1-sulfonyl chloride)

• Product Name: 4,5-dichloro-2-fluorobenzene-1-sulfonyl chloride
• CAS No: 13656-52-5
• MF: C₆H₂Cl₃FO₂S
• MW: 263.501281261444
• MDL: MFCD03094453
• CID: 1240771
• PubChem ID: 2774013
• Update Time: 2025-06-11

4,5-dichloro-2-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4,5-dichloro-2-fluoro-
• 3-(Difluoromethoxy)benzenesulphonyl chloride
• 4,5-DICHLORO-2-FLUOROBENZENESULFONYL CHLORIDE
• 4,5-Dichloro-2-fluorobenzenesulphonyl chloride
• 4,5-Dichloro-2-fluorobenzenesulphonylchloride97%
• 4,5-dichloro-2-fluorobenzene-1-sulfonyl chloride
• MFCD03094453
• F20991
• 4,5-Dichloro-2-fluorobenzene-1-sulfonylchloride
• SY346048
• EN300-270993
• CS-0211323
• SCHEMBL1829297
• BP-13357
• 13656-52-5
• PS-10808
• AKOS016016472
• DTXSID20378839
• 4,5-dichloro-2-fluoro-benzenesulfonyl Chloride
• 4,5-dichloro-2-fluorobenzenesulphonyl chloride, AldrichCPR
• DB-063154

• MDL： MFCD03094453
• Inchi： 1S/C6H2Cl3FO2S/c7-3-1-5(10)6(2-4(3)8)13(9,11)12/h1-2H
• InChI Key： ASIHENVNFXQLOH-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(=C(C=1)Cl)Cl)F)(=O)=O

Computed Properties

• Exact Mass: 261.882512g/mol
• Monoisotopic Mass: 261.882512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4,5-dichloro-2-fluorobenzene-1-sulfonyl chloride

Comprehensive Overview of 4,5-Dichloro-2-fluorobenzene-1-sulfonyl chloride (CAS No. 13656-52-5)

4,5-Dichloro-2-fluorobenzene-1-sulfonyl chloride (CAS No. 13656-52-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring dichloro and fluorobenzene substituents, makes it a valuable intermediate in synthesizing active ingredients for various applications. The compound's sulfonyl chloride group further enhances its reactivity, enabling efficient derivatization in complex chemical processes.

In recent years, the demand for 4,5-dichloro-2-fluorobenzene-1-sulfonyl chloride has surged due to its role in developing novel heterocyclic compounds. Researchers are particularly interested in its potential for creating bioactive molecules with applications in drug discovery. The compound's halogenated benzene core is a key building block for designing small-molecule inhibitors, a hot topic in oncology and infectious disease research.

The synthesis of CAS 13656-52-5 involves precise control of reaction conditions to ensure high purity. Advanced analytical techniques like HPLC and NMR spectroscopy are employed to verify its structural integrity. This attention to quality aligns with the pharmaceutical industry's growing emphasis on process chemistry optimization – a frequently searched term among chemists seeking to improve yield and reduce waste.

Environmental considerations have also shaped recent discussions around 4,5-dichloro-2-fluorobenzene sulfonyl chloride. The compound's stability and potential for green chemistry applications make it a subject of interest for sustainable manufacturing. Many researchers are exploring catalytic methods for its production, addressing the industry-wide push toward eco-friendly synthesis routes.

From a commercial perspective, 13656-52-5 has gained attention in specialty chemical markets. Its versatility in forming sulfonamide derivatives – crucial for many API intermediates – positions it as a valuable commodity. Supply chain analysts note increasing inquiries about this compound, particularly from regions with growing pharmaceutical manufacturing sectors.

The compound's structure-activity relationship (SAR) potential makes it particularly relevant in medicinal chemistry circles. Computational chemists frequently include 4,5-dichloro-2-fluorobenzene-1-sulfonyl chloride in their molecular docking studies, as its electronic properties offer interesting interactions with biological targets. This aligns with current trends in computer-aided drug design (CADD), a rapidly evolving field.

Quality control remains paramount when working with CAS No. 13656-52-5. Reputable suppliers provide detailed certificates of analysis (CoA) and maintain strict storage conditions to preserve the compound's integrity. These practices address common concerns about chemical purity standards – a frequent search query among procurement specialists.

Looking ahead, the applications of 4,5-dichloro-2-fluorobenzene-1-sulfonyl chloride may expand into materials science. Preliminary studies suggest potential uses in creating specialty polymers with unique electronic properties. This development could intersect with the growing interest in organic electronics and conductive materials for next-generation devices.

For researchers handling this compound, proper laboratory safety protocols are essential. While not classified as hazardous under standard conditions, appropriate personal protective equipment (PPE) should be used when working with sulfonyl chloride compounds. This reflects the broader scientific community's increased focus on occupational health in chemical research settings.

The global market for 13656-52-5 continues to evolve, with patent landscapes showing new applications in crop protection chemicals. Its structural features make it particularly suitable for developing pesticide intermediates, addressing the agricultural sector's need for more targeted solutions. This aligns with current discussions about precision agriculture and sustainable pest management.